![molecular formula C16H22N2O2 B7570776 N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide](/img/structure/B7570776.png)
N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide, also known as DMPEP, is a novel psychoactive substance that has gained attention in recent years for its potential use in scientific research. DMPEP belongs to the class of pyrrolidinophenone derivatives and has been found to possess unique properties that make it a promising candidate for various research applications.
Mechanism of Action
N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide acts by inhibiting the reuptake of dopamine in the brain. This leads to an increase in dopamine levels, which can result in various physiological and psychological effects. This compound has also been found to interact with other neurotransmitter systems, including norepinephrine and serotonin, although the exact mechanism of action is not fully understood.
Biochemical and Physiological Effects:
This compound has been found to produce a range of physiological and psychological effects in animal studies. These effects include increased locomotor activity, enhanced cognitive function, and anxiolytic properties. This compound has also been found to have some potential as an antidepressant, although more research is needed to fully understand its effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide for use in scientific research is its ability to selectively target the dopamine system. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, some limitations of this compound include its potential for abuse and its lack of safety data in humans.
Future Directions
There are several potential future directions for research on N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide. One area of interest is its potential as a treatment for Parkinson's disease, as dopamine dysfunction is a hallmark of this disorder. This compound may also have potential as a treatment for depression and anxiety disorders, although more research is needed to fully understand its effects. Another potential area of research is the development of novel derivatives of this compound with improved safety profiles and pharmacological properties.
Synthesis Methods
The synthesis of N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide involves the reaction of 2,5-dimethylphenethylamine with ethyl acetoacetate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to obtain this compound in its pure form. The synthesis process is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide has shown potential for use in scientific research due to its ability to modulate certain neurotransmitter systems in the brain. It has been found to act as a potent dopamine reuptake inhibitor, which can lead to increased levels of dopamine in the brain. This property makes this compound a potential candidate for studying the dopamine system and its role in various neurological disorders.
Properties
IUPAC Name |
N-[1-(2,5-dimethylphenyl)ethyl]-1-methyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O2/c1-10-5-6-11(2)14(7-10)12(3)17-16(20)13-8-15(19)18(4)9-13/h5-7,12-13H,8-9H2,1-4H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALRQMUOEWDWVRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C)NC(=O)C2CC(=O)N(C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.